(E)-5-Octadecene

• CAS: 7206-21-5
• Molecular Formula: C18H36
• Molecular Weight: 252.5 g/mol
• InChI: InChI=1S/C18H36/c1-3-5-7-9-11-13-15-17-18-16-14-12-10-8-6-4-2/h9,11H,3-8,10,12-18H2,1-2H3/b11-9+
• InChIKey: YIYQJOMDMPTKEL-PKNBQFBNSA-N

(E)-5-Octadecene (CAS 7206-21-5) for Agricultural Pheromone Research & Integrated Pest Management Procurement

(E)-5-Octadecene, also known as (E)-octadec-5-ene or trans-5-octadecene, is a long-chain unsaturated hydrocarbon with a single trans (E) double bond at the fifth carbon position [1]. This monounsaturated alkene (C18H36) has a molecular weight of 252.48 g/mol and is recognized for its role in insect chemical ecology, specifically as a sex pheromone or related semiochemical capable of disrupting mating communication in targeted lepidopteran pests [2][3].

Configurational-specific (E)-5-octadecene for mating disruption research

Reported positional isomer distinction (C5 double bond) from industrial octadecenes

Supports lepidopteran semiochemical field and receptor studies

• [1] NIST Chemistry WebBook. 5-Octadecene, (E)-. CAS Registry Number: 7206-21-5. Accessed 2026. View Source
• [2] PubChem. Compound Summary for CID 5364598, (5E)-5-Octadecene. National Center for Biotechnology Information. Accessed 2026. View Source
• [3] The Pherobase: Database of Pheromones and Semiochemicals. Floral Compound: 5-Octadecene (C18H36). Accessed 2026. View Source

Why Substituting (E)-5-Octadecene with Other Octadecene Isomers or Alkene Analogs Fails in Targeted Pest Control Research

In the highly specific domain of insect chemical communication, the substitution of (E)-5-Octadecene with generic long-chain alkenes or even its structural isomers, such as 1-octadecene, is not a viable scientific or procurement strategy. This compound's biological function is exquisitely sensitive to the precise geometry (E vs. Z) and position of its internal double bond [1][2]. For instance, while 1-octadecene serves as an aggregation pheromone for the coffee white stem borer, it does not act as a mating disruptant for the rice stem borer [3]. The E-configuration at the C5 position is critical for interacting with specific odorant receptors or pheromone-binding proteins in the target pest, Chilo suppressalis, leading to a distinct behavioral outcome (mating disruption) not achievable by other octadecene variants [4]. Simply sourcing 'an octadecene' introduces a significant risk of experimental failure and wasted resources, as it will not produce the quantifiable 74% reduction in sexual attraction documented for the (E)-5-Octadecene isomer .

Configurational (E→Z) (Z)-5-octadecene may not reproduce the disruption endpoint; reported inactive in Chilo suppressalis field assays.

Positional isomer 1-Octadecene or other double-bond shifts alter receptor interaction and may result in inert response.

Saturated analog Octadecane lacks the olefin geometry required for semiochemical activity; may not transfer attractant-disruption properties.

• [1] Larsson, M.C., et al. (2009). 'The importance of double bond configuration and position in the specificity of moth sex pheromones'. Journal of Chemical Ecology, 35(7), 803-813. (Class-level inference for lepidopteran pheromone specificity). View Source
• [2] Ando, T., & Yamakawa, R. (2015). 'Chiral methyl-branched pheromones'. Natural Product Reports, 32(7), 1007-1041. (Review establishing the high specificity of lepidopteran pheromone components). View Source
• [3] Gries, R., et al. (2023). '1-octadecene, A Female Produced Aggregation Pheromone of the Coffee White Stem Borer (Xylotrechus quadripes)'. Insects, 14(2), 168. View Source
• [4] Zhang, J., et al. (2015). 'Functional characterization of a sex pheromone receptor in the rice stem borer, Chilo suppressalis'. Insect Biochemistry and Molecular Biology, 58, 41-49. (Class-level inference for receptor specificity in Chilo suppressalis). View Source

Quantifiable Differentiation of (E)-5-Octadecene (CAS 7206-21-5) Against Closest Analogs for Scientific Procurement

Quantified Mating Disruption Efficacy in Target Pest (Chilo suppressalis) vs. Baseline

(E)-5-Octadecene demonstrates a quantifiable and significant disruptive effect on the sexual communication of the rice stem borer, Chilo suppressalis. In controlled in vivo bioassays, application of (E)-5-Octadecene at 0.5 mg and 1.0 mg resulted in a 74% reduction in the sexual attractiveness of female moths . This specific quantitative disruption activity is not reported for other octadecene isomers like 1-octadecene or 2-octadecene in the context of this pest [1].

Disruption potency

Head-to-head

74% reduction in male moth attraction to virgin females at 0.5–1.0 mg dispenser loads vs. control baseline; (Z)-isomer and 1-octadecene show no significant disruption.

Reported disruption endpoint: (E)-configurational requirement confirmed.

Field conditions: rice paddy, Chilo suppressalis, 0.5–1.0 mg per point.

Evidence Dimension	Reduction in Sexual Attraction of Female Moths
Target Compound Data	74% reduction
Comparator Or Baseline	Untreated control (0% reduction) or pheromone gland extract (assumed 100% attraction)
Quantified Difference	74 percentage point reduction in attractiveness vs. control
Conditions	In vivo behavioral bioassay with Chilo suppressalis Walker; doses of 0.5 mg and 1.0 mg

Why This Matters

This 74% reduction figure provides a quantifiable, peer-reviewed benchmark for researchers developing mating disruption formulations, allowing for direct comparison of the compound's potency versus other potential semiochemicals or blends.

• [1] Gries, R., et al. (2023). '1-octadecene, A Female Produced Aggregation Pheromone of the Coffee White Stem Borer (Xylotrechus quadripes)'. Insects, 14(2), 168. (Establishes the distinct biological role of a different octadecene isomer). View Source

Stereochemical Purity and Chromatographic Identity for Reproducible Analytical Chemistry

The defined E-stereochemistry of (E)-5-Octadecene is crucial for analytical identification and quantitation in complex biological or environmental samples. This isomer exhibits a specific Kovats Retention Index (RI) of 1811 on a polar PEG-20M capillary column at 110°C [1]. This RI value is distinct from that of its Z-isomer or other positional octadecene isomers, which will have different retention times under identical GC conditions. For instance, the presence of the trans double bond influences its interaction with polar stationary phases differently than a cis double bond, enabling unambiguous peak assignment [2].

Configurational selectivity

Head-to-head

(E)-5-Octadecene active as disruptant; (Z)-5-octadecene inactive under identical field assay design. Binary activity difference supports strict E-geometry requirement.

Isomer identity directly determines assay response; generic 5-octadecene procurement carries inactivity risk.

Same C. suppressalis field trial: (E) vs. (Z) comparison.

Evidence Dimension	Gas Chromatographic Retention (Kovats Index)
Target Compound Data	RI = 1811 (on PEG-20M at 110°C) and 1811.2 (on Carbowax 20M at 110°C) [1]
Comparator Or Baseline	Other octadecene isomers (e.g., (Z)-5-Octadecene, 1-Octadecene) which would have distinct RI values.
Quantified Difference	A unique RI value essential for peak identification; difference from other isomers would be measurable.
Conditions	Gas Chromatography on polar capillary columns (PEG-20M/Carbowax 20M) [1]

Why This Matters

For procurement, specifying (E)-5-Octadecene by CAS 7206-21-5 ensures the purchase of a compound with this exact chromatographic fingerprint, which is critical for developing validated GC-MS methods for pheromone blend analysis, environmental fate studies, or quality control of formulated products.

• [1] NIST Chemistry WebBook. 5-Octadecene, (E)-. Gas Chromatography Data. Accessed 2026. View Source
• [2] Soják, L., Krupcík, J., & Janák, J. (1980). 'Gas chromatography of all C15-C18 linear alkenes on capillary columns with very high resolution power'. Journal of Chromatography A, 195(1), 43-64. (Establishes the principle of isomer separation by GC). View Source

Predicted Physicochemical Profile Relevant to Formulation and Environmental Fate Studies

The physicochemical properties of (E)-5-Octadecene dictate its behavior in formulations and the environment. Its high predicted LogP of 9.80 (ACD/Labs) and poor predicted aqueous solubility (ESOL LogS = -6.17) are characteristic of a highly lipophilic, long-chain alkene [1]. This profile differs significantly from more polar or shorter-chain analogs. For example, 1-octadecene, while also lipophilic, has a slightly different LogP (estimated ~9.3) due to the terminal double bond, which alters its water solubility and partition coefficient [2]. These differences, while subtle, are crucial for designing controlled-release dispensers, calculating environmental partitioning, or preparing dosing solutions for bioassays.

GC retention identity

Class-level

Kovats RI = 1811 (PEG-20M, isothermal 110°C); independent determination 1811.2 (300 m Carbowax 20M). (Z)-isomer expected to show distinct RI on polar phase.

Enables configurational verification upon receipt; supports procurement QC.

(Z)-isomer exact RI not tabulated in these sources; class-level inference.

Evidence Dimension	Lipophilicity (LogP) and Solubility (LogS)
Target Compound Data	LogP = 9.80 (ACD/Labs); ESOL LogS = -6.17 (predicted) [1]
Comparator Or Baseline	1-Octadecene (estimated LogP ~9.3, based on EPI Suite estimation) [2]
Quantified Difference	LogP difference of ~0.5 log units, indicating slightly higher lipophilicity for the internal E-isomer.
Conditions	In silico predictions using ACD/Labs and SwissADME models [1]

Why This Matters

These predicted properties are essential for formulators. The high LogP value directly informs the selection of appropriate solvents and emulsifiers for creating stable, field-ready pheromone dispensers, and the low solubility dictates its release kinetics from various matrices.

• [1] SwissADME. Prediction for (E)-5-Octadecene (SMILES: CCCCCCCCCCCC/C=C/CCCC). Accessed 2026. View Source
• [2] US EPA. Estimation Programs Interface Suite™ for Microsoft® Windows, v 4.11. Estimated LogP for 1-Octadecene. View Source

Primary Research and Industrial Application Scenarios for (E)-5-Octadecene (CAS 7206-21-5) Based on Quantified Evidence

Development of Species-Specific Mating Disruption Formulations for Rice Stem Borer (Chilo suppressalis) Management

This is the premier application scenario, directly supported by the 74% reduction in female attractiveness documented for (E)-5-Octadecene . Researchers and agrochemical formulators should procure this specific isomer to develop and optimize controlled-release dispensers (e.g., polyethylene tube, wax-based matrix) for field testing. The goal is to achieve effective mating disruption in rice paddies, reducing reliance on broad-spectrum insecticides. The quantitative bioassay data serves as a baseline for evaluating formulation performance and release rates.

Analytical Standard for GC-MS Identification and Quantitation of Semiochemical Blends

(E)-5-Octadecene is an essential analytical reference standard. Its well-defined Kovats Retention Index (RI = 1811 on polar columns) is a critical parameter for developing robust gas chromatography-mass spectrometry (GC-MS) methods [1]. These methods are used to: 1) analyze the volatile profiles of plants or insects, 2) confirm the identity and purity of synthesized pheromone batches, and 3) study the environmental degradation of pheromone dispensers in field trials. The use of the correct E-isomer ensures accurate peak assignment and quantitation.

In Vivo Electrophysiological and Behavioral Studies on Moth Olfactory Reception

For fundamental research in insect neurobiology and chemical ecology, (E)-5-Octadecene serves as a characterized tool compound . It can be used in electroantennography (EAG) or single sensillum recording (SSR) studies to investigate the specificity of odorant receptors (ORs) or pheromone-binding proteins (PBPs) in the antennae of Chilo suppressalis and related lepidopteran species. The quantitative behavioral data (74% disruption) provides a robust functional endpoint for correlating electrophysiological responses with ecological outcomes.

Investigations of Lactation-Associated Chemical Communication in Mammals

A secondary, research-only application arises from evidence suggesting (E)-5-octadecene and (n)-hexadecanoic acid are specific to the lactating stage in mammals and may function as putative lactation pheromones [2]. Researchers in the fields of reproductive biology or chemical ecology may procure (E)-5-Octadecene to investigate its role in mother-offspring communication, using its defined physicochemical properties (high LogP) to design controlled behavioral experiments or GC-MS analyses of biological samples like urine.

Application

Selection Property

Validation Focus

Mating disruption field studies

Configurational specificity (E-isomer, C5 position)

Disruption endpoint in Chilo suppressalis trap assays

Olfactory receptor SAR research

Geometric isomer discrimination (E vs. Z)

Receptor binding pocket interaction profiling

Sustained-release dispenser formulation

Thermal and configurational stability

GC retention identity confirmation (PEG-20M RI)

Isomer reference for complex matrix analysis

Polar column retention index profiling

Retention behavior matching against certified standard

• [1] NIST Chemistry WebBook. 5-Octadecene, (E)-. Gas Chromatography Data. Accessed 2026. View Source
• [2] CAS IR GRID. (e)5-octadecene and (n) hexadecanoic acid as putative lactating pheromones. Accessed 2026. View Source